Cas no 1170039-98-1 (ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate)

• Product Name: ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate
• CAS No: 1170039-98-1
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 3159239
• PubChem ID: 25248133
• Update Time: 2025-05-19

ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate
• 1170039-98-1
• AKOS005168485
• Ethyl 2-(2-(1-methyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetate
• STK352718
• ethyl 2-[2-(1-methylpyrazol-3-yl)-1,3-benzodiazol-1-yl]acetate
• Ethyl2-(2-(1-methyl-1H-pyrazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetate
• ETHYL 2-[2-(1-METHYL-1H-PYRAZOL-3-YL)-1H-1,3-BENZIMIDAZOL-1-YL]ACETATE
• ethyl 2-[2-(1-methylpyrazol-3-yl)benzimidazol-1-yl]acetate

• MDL： MFCD09834212
• Inchi： 1S/C15H16N4O2/c1-3-21-14(20)10-19-13-7-5-4-6-11(13)16-15(19)12-8-9-18(2)17-12/h4-9H,3,10H2,1-2H3
• InChI Key： IZJNDLFUEHATQC-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C2C=CN(C)N=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 284.12732577Da
• Monoisotopic Mass: 284.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate

Ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate (CAS No. 1170039-98-1): A Comprehensive Overview

Ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate (CAS No. 1170039-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, combining a 1-methyl-1H-pyrazol-3-yl moiety with a benzimidazole core, esterified with an ethyl acetate group. The compound's structural complexity makes it a valuable intermediate in the synthesis of biologically active molecules.

The growing interest in heterocyclic compounds like ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate stems from their diverse pharmacological properties. Recent studies have highlighted the potential of such compounds in addressing modern healthcare challenges, including antimicrobial resistance and targeted cancer therapies. Researchers are particularly interested in how modifications to the pyrazole-benzimidazole scaffold can influence bioactivity and selectivity.

From a chemical perspective, CAS 1170039-98-1 exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 284.31 g/mol and specific structural features contribute to its reactivity profile, making it suitable for various synthetic transformations. The presence of both benzimidazole and pyrazole rings in the same molecule creates opportunities for multiple interaction sites with biological targets.

In pharmaceutical applications, ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate serves as a crucial building block for drug development. The compound's framework is particularly relevant in the design of kinase inhibitors, which are at the forefront of personalized medicine approaches. Current research trends focus on optimizing such structures for improved pharmacokinetic properties and reduced side effects, addressing one of the most searched topics in medicinal chemistry today.

The agrochemical industry has also shown interest in derivatives of 1170039-98-1, exploring their potential as novel plant protection agents. With increasing global concerns about sustainable agriculture and reduced environmental impact, compounds with this structural motif are being investigated for their selective activity against agricultural pests while maintaining favorable ecotoxicological profiles.

Synthetic accessibility is another advantage of ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate. The compound can be prepared through efficient multi-step organic synthesis routes, typically starting from commercially available benzimidazole precursors. Recent advancements in green chemistry have led to improved synthetic protocols that align with current environmental regulations and industry demands for sustainable processes.

Quality control and analytical characterization of CAS 1170039-98-1 involve standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The analytical data also provides crucial information for structure-activity relationship studies, a topic frequently searched by medicinal chemists.

Market dynamics for ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate reflect the growing demand for specialized heterocyclic compounds. Pharmaceutical and biotechnology companies are increasingly sourcing high-quality intermediates like this to accelerate their drug discovery programs. The compound's commercial availability from specialized chemical suppliers has expanded in recent years, responding to the needs of the research community.

Storage and handling of 1170039-98-1 require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this chemical, in line with general laboratory safety protocols.

Future research directions for ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate are likely to focus on expanding its applications in drug discovery. With the pharmaceutical industry's shift toward targeted therapies and precision medicine, compounds with this structural motif may play increasingly important roles. The integration of computational chemistry and AI-assisted drug design methods, currently trending in scientific searches, could further unlock the potential of this interesting molecule.

In conclusion, ethyl [2-(1-methyl-1H-pyrazol-3-yl)-1H-benzimidazol-1-yl]acetate (CAS No. 1170039-98-1) represents a valuable chemical entity with broad potential in life sciences research. Its unique combination of benzimidazole and pyrazole functionalities continues to inspire innovation across multiple scientific disciplines, addressing some of the most pressing challenges in modern chemistry and biology.